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Compound of Interest

Compound Name: NCT-502

Cat. No.: B609502 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for NCT-502, a human phosphoglycerate dehydrogenase (PHGDH)

inhibitor. While a specific Safety Data Sheet (SDS) for NCT-502 was not publicly available, the

following procedures are based on general best practices for the disposal of laboratory

chemicals and compounds with similar structural motifs.

Key Safety Considerations:

Hazard Assessment: Treat NCT-502 as a potentially hazardous substance. Assume it may

be harmful if swallowed, comes into contact with skin, or is inhaled.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling NCT-502.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Quantitative Data Summary
While specific hazard classifications for NCT-502 are not detailed in the available literature, the

following table summarizes its known chemical and biological properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b609502?utm_src=pdf-interest
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₈H₂₀F₃N₅S [1]

Molecular Weight 395.4 g/mol [1]

IC₅₀ against PHGDH 3.7 µM

Step-by-Step Disposal Protocol
The recommended method for the disposal of NCT-502 is through a licensed hazardous waste

disposal service.

Waste Segregation and Collection:

Collect all waste materials containing NCT-502, including unused compound,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a designated

and clearly labeled hazardous waste container.

The container must be chemically compatible with NCT-502 and its solvents.

Do not mix NCT-502 waste with other incompatible waste streams.

Labeling:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: N-(4,6-dimethyl-2-pyridinyl)-4-[5-(trifluoromethyl)-2-pyridinyl]-1-

piperazinecarbothioamide

The CAS Number: 1542213-00-2

An indication of the hazards (e.g., "Potentially Toxic," "Handle with Care")

The accumulation start date

The name of the principal investigator and the laboratory contact information
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Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from general laboratory traffic.

Ensure the storage area is cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste disposal vendor with all necessary information about the waste,

including the chemical name and any known hazards.

Spill Cleanup:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for

chemical spills.

Carefully collect the absorbent material and any contaminated debris and place it in the

designated hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Report the spill to your laboratory supervisor and EHS office.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of NCT-502.
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Start: Generation of NCT-502 Waste
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Store container in a secure,
well-ventilated area

No
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End: Proper Disposal of NCT-502

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of NCT-502.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b609502?utm_src=pdf-body-img
https://www.benchchem.com/product/b609502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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